Cas no 438218-59-8 (1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid)

• Product Name: 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid
• CAS No: 438218-59-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD02090858
• CID: 2111810
• PubChem ID: 608826
• Update Time: 2025-11-02

1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid
• 1-ethyl-2,3-dimethylindole-5-carboxylic acid
• JBWZIRYKBWGONS-UHFFFAOYSA-N
• 1-Ethyl-2,3-dimethyl-1H-indole-5-carboxylic acid #
• STK301580
• CCG-139986
• Oprea1_621024
• Indole-5-carboxylic acid, 1-ethyl-2,3-dimethyl-
• SCHEMBL335702
• 1-Ethyl-2,3-dimethyl-1H-indole-5-carboxylic acid, AldrichCPR
• DTXSID201236676
• 438218-59-8
• DA-29426
• 1-Ethyl-2,3-dimethyl-1H-indole-5-carboxylicacid
• AK-968/41170179
• AKOS000303140

• MDL： MFCD02090858
• Inchi： 1S/C13H15NO2/c1-4-14-9(3)8(2)11-7-10(13(15)16)5-6-12(11)14/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key： JBWZIRYKBWGONS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C(C)=C(C)N2CC)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 421.2±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid

1-Ethyl-2,3-dimethyl-1H-Indole-5-carboxylic Acid (CAS No. 438218-59-8): A Comprehensive Overview

1-Ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid (CAS No. 438218-59-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This indole derivative, characterized by its unique ethyl and dimethyl substitutions, offers a versatile scaffold for synthesizing novel compounds with potential biological activities. Its carboxylic acid functional group further enhances its reactivity, making it a valuable intermediate in pharmaceutical and industrial applications.

The growing interest in indole-based compounds stems from their prevalence in natural products and pharmaceuticals. Researchers are increasingly exploring 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid for its potential role in drug discovery, particularly in targeting neurological disorders and inflammatory conditions. Recent studies highlight its utility in developing small molecule inhibitors and enzyme modulators, aligning with the current trend towards precision medicine and targeted therapies.

From a chemical perspective, 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid exhibits notable stability under standard conditions, making it suitable for various synthetic transformations. Its molecular weight and solubility profile are optimized for organic synthesis, allowing seamless integration into multi-step reaction sequences. The compound's crystalline structure has been elucidated through X-ray diffraction studies, providing insights into its conformational preferences and intermolecular interactions.

In the pharmaceutical industry, this compound serves as a key building block for developing novel therapeutic agents. Its structural features mimic certain tryptophan metabolites, making it particularly relevant for research into serotonin pathway modulators. With the rising global focus on mental health treatments, 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid has emerged as a promising candidate for designing next-generation antidepressants and anxiolytics.

The agrochemical sector has also recognized the potential of 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid derivatives. Recent patents demonstrate their application in developing plant growth regulators and eco-friendly pesticides, addressing the growing demand for sustainable agricultural solutions. This aligns perfectly with current trends in green chemistry and environmentally benign crop protection strategies.

Analytical characterization of 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity standards required for research and industrial applications. The compound's chromatographic behavior and spectral properties have been well-documented, facilitating its identification and quality control in various settings.

Market analysts note increasing demand for specialty indole derivatives like 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid, particularly in North America and Asia-Pacific regions. The compound's supply chain has become more robust in recent years, with several GMP-certified manufacturers offering kilogram-scale quantities to meet research and production needs.

From a regulatory standpoint, 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid is generally regarded as safe for laboratory use when proper handling procedures are followed. Material Safety Data Sheets (MSDS) provide comprehensive guidance on storage conditions, personal protective equipment, and waste disposal methods, ensuring compliance with international safety standards.

Future research directions for 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid include exploring its potential in catalysis and material science applications. Preliminary studies suggest possible utility in designing organic semiconductors and photovoltaic materials, tapping into the booming renewable energy sector. Additionally, its derivatives show promise as fluorescent probes for biological imaging applications.

For researchers seeking high-purity 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid, several reputable suppliers offer the compound with detailed certificates of analysis. Custom synthesis services are also available for those requiring specific isotopic labeling or structural modifications to support advanced research projects.

The scientific literature contains numerous references to 1-ethyl-2,3-dimethyl-1H-indole-5-carboxylic acid synthesis methods and applications. Recent publications highlight innovative microwave-assisted synthesis techniques that improve yield and reduce reaction times, reflecting the ongoing optimization of production processes for this valuable chemical intermediate.

In conclusion, 1-ethyl-2,3-dimethyl-1H-Indole-5-carboxylic acid (CAS No. 438218-59-8) represents a versatile and increasingly important compound in modern chemistry. Its applications span pharmaceutical development, agricultural innovation, and advanced materials research, positioning it as a compound of significant interest across multiple scientific disciplines. As research continues to uncover new potential uses, this indole derivative is poised to play an even greater role in addressing contemporary scientific and technological challenges.